Cas no 16673-01-1 (9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]-)
![9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]- structure](https://www.kuujia.com/scimg/cas/16673-01-1x500.png)
16673-01-1 structure
Product name:9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]-
9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]-
- 1-hydroxy-4-(4-methoxyphenyl)sulfanylanthracene-9,10-dione
- 1-hydroxy-4-[(4-methoxyphenyl)thio]anthraquinone
- 1-Hydroxy-4-((4-methoxyphenyl)thio)anthraquinone
- 1-hydroxy-4-[(4-methoxyphenyl)sulfanyl]anthracene-9,10-dione
- Einecs 240-719-9
- 1-Hydroxy-4-[(4-methoxyphenyl)thio]-9,10-anthracenedione
- NS00025459
- 1-Hydroxy-4-((4-methoxyphenyl)thio)anthracene-9,10-dione
- 9,10-Anthracenedione, 1-hydroxy-4-[(4-methoxyphenyl)thio]-
- DTXSID70168166
- 16673-01-1
- V3X88XRG4J
-
- Inchi: InChI=1S/C21H14O4S/c1-25-12-6-8-13(9-7-12)26-17-11-10-16(22)18-19(17)21(24)15-5-3-2-4-14(15)20(18)23/h2-11,22H,1H3
- InChI Key: GPKKHRIXFZCDJC-UHFFFAOYSA-N
- SMILES: COC1C=CC(SC2C=CC(O)=C3C(C4=CC=CC=C4C(=O)C=23)=O)=CC=1
Computed Properties
- Exact Mass: 362.06132
- Monoisotopic Mass: 362.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.9A^2
- XLogP3: 5.1
Experimental Properties
- Density: 1.45
- Boiling Point: 591.7°C at 760 mmHg
- Flash Point: 311.7°C
- Refractive Index: 1.73
- PSA: 63.6
9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]- Related Literature
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Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
-
Chris H. Greene Faraday Discuss., 2004,127, 413-423
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